Cas no 2171957-43-8 (3-Amino-4-ethoxy-3-methylbutanamide)

• Product Name: 3-Amino-4-ethoxy-3-methylbutanamide
• CAS No: 2171957-43-8
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 6618642
• PubChem ID: 165531092
• Update Time: 2025-06-29

3-Amino-4-ethoxy-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-ethoxy-3-methylbutanamide
• 2171957-43-8
• EN300-1284315
• 3-Amino-4-ethoxy-3-methylbutanamide

• Inchi： 1S/C7H16N2O2/c1-3-11-5-7(2,9)4-6(8)10/h3-5,9H2,1-2H3,(H2,8,10)
• InChI Key： VTUTXJKWTUPPPQ-UHFFFAOYSA-N
• SMILES： O(CC)CC(C)(CC(N)=O)N

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-Amino-4-ethoxy-3-methylbutanamide

Introduction to 3-Amino-4-ethoxy-3-methylbutanamide (CAS No. 2171957-43-8)

3-Amino-4-ethoxy-3-methylbutanamide, with the CAS number 2171957-43-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and has shown promising potential in various therapeutic applications. Its unique structural features and chemical properties make it an intriguing candidate for further investigation and development.

The molecular formula of 3-Amino-4-ethoxy-3-methylbutanamide is C₈H₁₇NO₂, and its molecular weight is approximately 159.22 g/mol. The compound consists of an amino group, an ethoxy group, and a methylbutanamide moiety, which collectively contribute to its distinct chemical behavior and biological activity. The presence of these functional groups allows for a wide range of interactions with biological targets, making it a versatile molecule for drug design and development.

Recent studies have focused on the synthesis and characterization of 3-Amino-4-ethoxy-3-methylbutanamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the compound. This method not only reduces reaction times but also minimizes the formation of by-products, ensuring a high-quality final product. The synthesized compound has been characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, confirming its structure and purity.

In terms of biological activity, 3-Amino-4-ethoxy-3-methylbutanamide has demonstrated potential in several areas. Preliminary in vitro studies have shown that it exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has explored the neuroprotective effects of 3-Amino-4-ethoxy-3-methylbutanamide. In a study using a mouse model of Parkinson's disease, the compound was found to reduce oxidative stress and protect dopaminergic neurons from degeneration. This neuroprotective activity is attributed to its ability to modulate cellular signaling pathways involved in oxidative stress response and apoptosis. These results indicate that 3-Amino-4-ethoxy-3-methylbutanamide may have therapeutic potential in neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-4-ethoxy-3-methylbutanamide. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, further supports its potential as a drug candidate. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic benefits.

In addition to its therapeutic applications, 3-Amino-4-ethoxy-3-methylbutanamide has also been investigated for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers for positron emission tomography (PET) imaging, enabling non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic agent and a diagnostic tool makes it an attractive molecule for translational research.

The environmental impact of 3-Amino-4-ethoxy-3-methylbutanamide is another area of interest. Studies have shown that the compound is biodegradable and does not persist in the environment, reducing concerns about ecological toxicity. This property is particularly important for compounds that may be used on a large scale in clinical settings or industrial applications.

In conclusion, 3-Amino-4-ethoxy-3-methylbutanamide (CAS No. 2171957-43-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.